Cas no 20849-78-9 (4-(2-Chloroethyl)benzoic acid)

• Product Name: 4-(2-Chloroethyl)benzoic acid
• CAS No: 20849-78-9
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD00013995
• CID: 88227
• PubChem ID: 88712
• Update Time: 2025-04-18

4-(2-Chloroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)benzoic acid
• p-(β-Chloroethyl)benzoic acid
• 4-carboxyphenethyl chloride
• EINECS 244-080-7
• 4-(2-chloro-ethyl)benzoic acid
• NS00026752
• CS-0206601
• AS-19425
• ?4-(2-CHLOROETHYL)BENZOIC ACID
• AKOS027320140
• MFCD00013995
• L4I
• 20849-78-9
• OOAPBGPLZAFZSO-UHFFFAOYSA-N
• Benzoic acid,4-(2-chloroethyl)-
• FT-0616527
• SCHEMBL632555
• 1-(4-carboxyphenyl)-2-chloroethane
• Benzoic acid, 4-(2-chloroethyl)-
• DTXSID70174964
• 4-(2-chloroethyl)benzenecarboxylic acid
• EN300-102868
• 4-(2-Chloroethyl)benzoic acid, AldrichCPR
• 4-(2-chloro-ethyl)-benzoic acid
• DB-045406
• p-(beta-CHLOROETHYL)BENZOIC ACID
• DTXCID0097455
• 4-(2-CHLOROETHYL)BENZOICACID
• G84010
• p-(b-Chloroethyl)benzoic acid

• MDL： MFCD00013995
• Inchi： 1S/C9H9ClO2/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： OOAPBGPLZAFZSO-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(C(=O)O)=CC=1
• BRN： 2084041

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3±0.1 g/cm3
• Melting Point: 187-189°C
• Boiling Point: 331℃/760mmHg
• Flash Point: 154.0±23.2 °C
• Refractive Index: 1.564
• PSA: 37.30000
• LogP: 2.16610
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2-Chloroethyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids